1-(2,4-Dimethoxyphenyl)-3-(2-hydroxyphenyl)-1-propanone

• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol
• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-(2-hydroxyphenyl)propan-1-one
• InChI: InChI=1S/C17H18O4/c1-20-13-8-9-14(17(11-13)21-2)16(19)10-7-12-5-3-4-6-15(12)18/h3-6,8-9,11,18H,7,10H2,1-2H3
• InChI Key: XTTUXRPETOZPHY-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)CCC2=CC=CC=C2O)OC

Description

1-(2,4-Dimethoxyphenyl)-3-(2-hydroxyphenyl)-1-propanone, also known as propiophenone, is a chemical compound that belongs to the class of organic compounds called ketones. It is widely used in various scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 1-(2,4-Dimethoxyphenyl)-3-(2-hydroxyphenyl)-1-propanone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
1-(2,4-Dimethoxyphenyl)-3-(2-hydroxyphenyl)-1-propanone has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to have antioxidant and antimicrobial properties. In addition, it has been found to have a positive effect on the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,4-Dimethoxyphenyl)-3-(2-hydroxyphenyl)-1-propanone in lab experiments is its unique properties. It is a versatile compound that can be used for the synthesis of various organic compounds. It is also readily available and relatively inexpensive. However, one of the limitations of using this compound is that it can be toxic in high doses and can cause adverse effects in some individuals.

Future Directions

There are several future directions for research on 1-(2,4-Dimethoxyphenyl)-3-(2-hydroxyphenyl)-1-propanone. One area of research is the development of new pharmaceuticals and agrochemicals based on this compound. Another area of research is the development of new catalysts and reagents for organic synthesis. Additionally, research could be done on the potential use of this compound in the treatment of various diseases and conditions.
Conclusion:
In conclusion, 1-(2,4-Dimethoxyphenyl)-3-(2-hydroxyphenyl)-1-propanone is a versatile and widely used compound in scientific research. Its unique properties make it a valuable starting material for the synthesis of various organic compounds. It has been shown to have various biochemical and physiological effects and has potential applications in the development of new pharmaceuticals, agrochemicals, and catalysts. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 1-(2,4-Dimethoxyphenyl)-3-(2-hydroxyphenyl)-1-propanone can be achieved through the reaction of 2,4-dimethoxybenzaldehyde and 2-hydroxyacetophenone in the presence of a base such as sodium hydroxide. The reaction takes place in a solvent such as ethanol or methanol, and the product is obtained through crystallization.

Scientific Research Applications

1-(2,4-Dimethoxyphenyl)-3-(2-hydroxyphenyl)-1-propanone is widely used in scientific research for its unique properties. It is used as a starting material for the synthesis of various organic compounds such as pharmaceuticals, agrochemicals, and fragrances. It is also used in the development of new catalysts and as a reagent in organic synthesis.